Cas no 57775-05-0 (Benzonitrile, 2-butyl-)

• Product Name: Benzonitrile, 2-butyl-
• CAS No: 57775-05-0
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 1606516
• PubChem ID: 12273135
• Update Time: 2025-04-21

Benzonitrile, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-butyl-
• 2-butylbenzonitrile
• 57775-05-0
• SCHEMBL1726412
• DTXSID10483527
• A831598
• butylbenzonitrile

• Inchi： 1S/C11H13N/c1-2-3-6-10-7-4-5-8-11(10)9-12/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： CQKKTUCVEOBIBW-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1CCCC

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79